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Cat. No.: B593260
Get Quote

For Researchers, Scientists, and Drug Development
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Introduction

RU-SKI 43 hydrochloride is a potent and selective cell-permeable inhibitor of Hedgehog
acyltransferase (Hhat).[1][2][3] It functions by blocking the palmitoylation of the Sonic
Hedgehog (Shh) protein, a critical step in the Hedgehog signaling pathway.[2][3][4] This
inhibition of Hhat leads to a reduction in Gli-1 activation, a key transcription factor in the
pathway, through a Smoothened-independent mechanism.[1][5] Furthermore, RU-SKI 43 has
been shown to decrease the activity of the Akt and mTOR signaling pathways, highlighting its
potential in cancer research, particularly in malignancies like pancreatic cancer where it has
been demonstrated to attenuate cell proliferation.[1][5]

These application notes provide detailed protocols for the preparation of RU-SKI 43
hydrochloride stock solutions for in vitro studies.
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Chemical and Physical Properties

Property Value Source
Molecular Formula C22H30N20:2S - HCI [2][4]
Molecular Weight 423.01 g/mol [2][4]1[6]
Purity >98% [21[4]
ICs0 850 nM for Hhat [112][3][5]
Appearance Crys.tallir?e solid or off-white 7]
semi-solid

Solubility Data
Solvent Solubility Source
DMSO =30 mg/mL (up to 100 mM) [4]
DMF 30 mg/mL [4]
Ethanol 30 mg/mL [4]
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Experimental Protocols

Materials

Vortex mixer

Sterile microcentrifuge tubes

Calibrated analytical balance

RU-SKI 43 hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)
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o Pipettes and sterile filter tips
Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RU-SKI 43 hydrochloride
in DMSO.

e Calculation of Mass:
o The molecular weight of RU-SKI 43 hydrochloride is 423.01 g/mol .
o To prepare a 10 mM (0.01 mol/L) solution, you will need 4.2301 mg per 1 mL of solvent.

o Use the following formula to calculate the required mass for your desired volume: Mass
(mg) = 10 mM * 0.001 L/mL * Volume (mL) * 423.01 g/mol

e Weighing the Compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of RU-SKI 43 hydrochloride powder into the tube.
 Dissolution:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the powder.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) can aid dissolution if necessary.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[1]

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
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o For short-term storage (up to 1 month), store at -20°C.[1]
o Before use, thaw an aliquot at room temperature and vortex gently.

Safety Precautions

RU-SKI 43 hydrochloride is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Caption: Inhibition of the Hedgehog signaling pathway by RU-SKI 43 hydrochloride.

Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for preparing RU-SKI 43 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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